Methyl 2-bromoimidazo[5,1-b]thiazole-7-carboxylate

• Molecular Formula: C7H5BrN2O2S
• Molecular Weight: 261.10 g/mol
• IUPAC Name: methyl 2-bromoimidazo[5,1-b][1,3]thiazole-7-carboxylate
• InChI: InChI=1S/C7H5BrN2O2S/c1-12-7(11)5-6-10(3-9-5)2-4(8)13-6/h2-3H,1H3
• InChI Key: FYZYUWIIVLNTBB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2N(C=C(S2)Br)C=N1

Description

Methyl 2-bromoimidazo[5,1-b]thiazole-7-carboxylate is a useful research compound. Its molecular formula is C7H5BrN2O2S and its molecular weight is 261.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl isocyanoacetate (0.63 ml, 6.9 mmol) was gradually added dropwise to a suspension of sodium hydride (60% in mineral oil, 346 mg, 8.6 mmol) in N,N-dimethylformamide (5 ml) in an argon atmosphere under ice cooling, and the mixture was stirred at the same temperature for 2 hr. This solution was added dropwise to a solution of 2,5-dibromothiazole (1.0 g, 4.1 mmol) in tetrahydrofuran (10 ml) cooled to −20° C. (brine/ice water) through a cannula over a period of 15 min, and, while allowing the temperature to rise to about 0° C., the mixture was stirred for 2 hr. After the completion of the reaction, saturated brine was added thereto, and the mixture was extracted with dichloromethane (20 ml×5). The organic layer was dried over anhydrous sodium sulfate, and the solvent was removed by distillation under the reduced pressure. The residue was washed with ethyl acetate to give methyl 2-bromoimidazo[5,1-b]thiazole-7-carboxylate (910 mg, 85%) as a white solid.